Cas no 238092-94-9 (2-(2-methylbut-3-yn-2-yl)oxolane)

• Product Name: 2-(2-methylbut-3-yn-2-yl)oxolane
• CAS No: 238092-94-9
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 6229048
• PubChem ID: 165676710
• Update Time: 2025-06-10

2-(2-methylbut-3-yn-2-yl)oxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylbut-3-yn-2-yl)oxolane
• EN300-1820667
• 238092-94-9

• Inchi： 1S/C9H14O/c1-4-9(2,3)8-6-5-7-10-8/h1,8H,5-7H2,2-3H3
• InChI Key： OQDIOCCNCYXDRT-UHFFFAOYSA-N
• SMILES： O1CCCC1C(C#C)(C)C

Computed Properties

• Exact Mass: 138.104465066g/mol
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(2-methylbut-3-yn-2-yl)oxolane

Introduction to 2-(2-methylbut-3-yn-2-yl)oxolane (CAS No: 238092-94-9)

2-(2-methylbut-3-yn-2-yl)oxolane, identified by the Chemical Abstracts Service Number (CAS No) 238092-94-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound features a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and medicinal chemistry. The presence of both an alkyne and an oxolane moiety makes it a versatile intermediate for the development of more complex molecules, particularly in the context of drug discovery and material science.

The structure of 2-(2-methylbut-3-yn-2-yl)oxolane consists of a five-membered oxolane ring attached to a terminal alkyne group substituted with a 2-methylbutyl moiety. This configuration imparts distinct electronic and steric properties, making it a valuable building block for constructing more intricate chemical entities. The oxolane ring, known for its stability and ability to engage in hydrogen bonding, provides a rigid scaffold that can be modified post-functionalization, while the alkyne functionality offers opportunities for further chemical transformations via cross-coupling reactions, such as Sonogashira couplings or alkene metathesis.

In recent years, there has been growing interest in heterocyclic compounds like 2-(2-methylbut-3-yn-2-yl)oxolane due to their prevalence in biologically active molecules. The oxolane ring is a common motif in natural products and pharmaceuticals, often contributing to the binding affinity and selectivity of drug candidates. For instance, derivatives of oxolane have been explored as kinase inhibitors, protease inhibitors, and antimicrobial agents. The alkyne substituent further enhances the compound's utility by enabling diverse synthetic pathways that can be tailored to introduce additional functional groups or linkages.

One of the most compelling aspects of 2-(2-methylbut-3-yn-2-yl)oxolane is its potential as a precursor in the synthesis of pharmaceutical intermediates. Researchers have leveraged its structural features to develop novel therapeutic agents targeting various diseases. For example, studies have demonstrated its utility in constructing scaffolds for small-molecule inhibitors that modulate enzyme activity. The alkyne portion can be selectively functionalized to introduce pharmacophores that interact with biological targets, while the oxolane ring provides a stable core that maintains the integrity of the molecule during metabolic processes.

The synthesis of 2-(2-methylbut-3-yn-2-yl)oxolane typically involves multi-step organic transformations starting from commercially available precursors. A common approach involves the reaction of a terminal alkyne with an epoxide derivative under controlled conditions to form the oxolane ring. Subsequent modifications, such as the introduction of the 2-methylbutyl group, can be achieved through nucleophilic additions or other coupling reactions. The precise control over these reactions is crucial to achieving high yields and purity, which are essential for pharmaceutical applications.

Recent advancements in synthetic methodologies have enhanced the efficiency and scalability of producing compounds like 238092-94-9. Techniques such as transition-metal-catalyzed reactions and flow chemistry have enabled more streamlined processes, reducing reaction times and minimizing waste. These innovations are particularly important in pharmaceutical research where cost-effectiveness and environmental sustainability are critical considerations.

The pharmacological potential of derivatives derived from 2-(2-methylbut-3-yn-2-yl)oxolane has been explored in several preclinical studies. Researchers have synthesized analogs with modifications aimed at improving bioavailability or enhancing binding affinity to specific receptors. For example, derivatives with optimized alkyne lengths or different substituents on the oxolane ring have shown promising activity against inflammatory pathways or neurological disorders. These findings underscore the importance of this compound as a platform for drug discovery efforts.

In addition to its pharmaceutical applications, 238092-94-9 has found utility in materials science. The unique combination of functional groups makes it suitable for designing polymers with tailored properties or for creating supramolecular assemblies that exhibit specific recognition capabilities. Such materials could find applications in drug delivery systems, sensors, or even as components in advanced electronic devices.

The future prospects for compounds like 238092-94-9 appear promising as research continues to uncover new synthetic strategies and biological activities. The integration of computational chemistry and high-throughput screening techniques will likely accelerate the discovery process by allowing rapid evaluation of large libraries of derivatives. This interdisciplinary approach holds great promise for identifying novel therapeutic agents based on structures like oxolane-containing compounds.

In conclusion, 238092 -94 -9 (CAS No: 238092 -94 -9) represents a fascinating molecule with broad utility across multiple domains of chemistry and biology. Its unique structural features make it an attractive scaffold for drug development and material innovation alike, highlighting its significance as both a research tool and potential commercial product.